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Compound of Interest

Compound Name: Diphenylmethane-d2

Cat. No.: B13828878

For researchers, scientists, and professionals in drug development, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This guide provides essential safety and logistical information for the proper disposal of
Diphenylmethane-d2, ensuring that operational questions are answered with clear, procedural
guidance. While specific safety data for Diphenylmethane-d2 is limited, the following
procedures are based on the known properties of its non-deuterated counterpart,
Diphenylmethane, and general best practices for chemical waste management.

Essential Safety and Handling Information

Before initiating any disposal procedure, it is imperative to consult the Safety Data Sheet (SDS)
for Diphenylmethane and adhere to your institution's specific hazardous waste management
protocols. Always handle chemical waste in a well-ventilated area and wear appropriate
Personal Protective Equipment (PPE).

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of Diphenylmethane,
which are expected to be very similar for Diphenylmethane-d2.
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Property Value

Physical State Solid

Appearance Light yellow

Molecular Formula Ci3Hi0D2

Molecular Weight 170.25 g/mol

Melting Point 24.5-25°C/76.1-77 °F[1]
Boiling Point 265 °C /509 °F @ 760 mmHg[1]
Flash Point 127 °C/ 260.6 °F[1]

Solubility Insoluble in water[1]
Autoignition Temperature 486 °C/906.8 °F[1]

Detailed Disposal Protocol

The recommended disposal procedure for Diphenylmethane-d2 involves collection and
segregation as solid chemical waste for subsequent removal by your institution's Environmental
Health and Safety (EHS) department. Direct disposal in regular trash or down the sanitary
sewer is not permissible.

Experimental Protocol: Waste Collection and Storage

This protocol outlines the steps for the safe collection and temporary storage of
Diphenylmethane-d2 waste within the laboratory.

Materials:
» Designated and labeled hazardous waste container (leak-proof, with a secure lid)

o Waste label with "Hazardous Waste," chemical name (Diphenylmethane-d2), and
associated hazards

e Spatula or scoop
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o Appropriate PPE (nitrile gloves, safety goggles, lab coat)
Procedure:

o Waste Segregation: At the point of generation, carefully collect all solid Diphenylmethane-
d2 waste, including contaminated consumables (e.g., weigh boats, contaminated paper
towels).

» Container Labeling: Affix a completed hazardous waste label to a designated, compatible
waste container. Ensure the chemical name is written out in full.

o Waste Transfer: In a chemical fume hood, carefully transfer the solid waste into the labeled
container using a spatula or scoop. Avoid generating dust.[1]

o Container Sealing: Securely close the container lid to prevent any release of contents.

o Temporary Storage: Store the sealed container in a designated satellite accumulation area
for hazardous waste. This area should be away from incompatible materials, particularly
strong oxidizing agents.[1]

o Disposal Request: Once the container is full or ready for disposal, submit a chemical waste
pickup request to your institution's EHS department according to their specific procedures.

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Diphenylmethane-d2.
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Diphenylmethane-d2 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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